Cas no 368427-79-6 (4-chloro-3-nitro-N,N-dipropylbenzene-1-sulfonamide)

• Product Name: 4-chloro-3-nitro-N,N-dipropylbenzene-1-sulfonamide
• CAS No: 368427-79-6
• MF: C₁₂H₁₇ClN₂O₄S
• MW: 320.792381048203
• CID: 5455975
• PubChem ID: 2899735
• Update Time: 2025-05-24

4-chloro-3-nitro-N,N-dipropylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-chloro-3-nitro-N,N-dipropyl-
• 4-chloro-3-nitro-N,N-dipropylbenzene-1-sulfonamide

• Inchi： 1S/C12H17ClN2O4S/c1-3-7-14(8-4-2)20(18,19)10-5-6-11(13)12(9-10)15(16)17/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： VZYMGVKXGSEFDE-UHFFFAOYSA-N
• SMILES： C1(S(N(CCC)CCC)(=O)=O)=CC=C(Cl)C([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-3-nitro-N,N-dipropylbenzene-1-sulfonamide

Comprehensive Overview of 4-chloro-3-nitro-N,N-dipropylbenzene-1-sulfonamide (CAS No. 368427-79-6)

4-chloro-3-nitro-N,N-dipropylbenzene-1-sulfonamide (CAS No. 368427-79-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This sulfonamide derivative is characterized by its unique molecular structure, which includes a chloro group, a nitro group, and two propyl substituents attached to the nitrogen atoms. The compound's chemical properties and synthetic applications make it a valuable intermediate in the production of more complex molecules.

The growing interest in sulfonamide-based compounds like 4-chloro-3-nitro-N,N-dipropylbenzene-1-sulfonamide is driven by their versatility in drug discovery and agrochemical formulations. Researchers are particularly intrigued by its potential as a building block for designing novel bioactive molecules. Recent studies have explored its role in modulating enzyme activity and its applicability in crop protection products, aligning with the global push for sustainable agriculture.

One of the most frequently asked questions about CAS No. 368427-79-6 revolves around its synthesis methods and purification techniques. The compound is typically synthesized through a multi-step process involving sulfonylation, nitration, and alkylation reactions. Advanced chromatographic methods, such as HPLC and GC-MS, are often employed to ensure high purity, which is critical for research and industrial applications. The demand for high-purity intermediates like this compound has surged, especially in the context of precision chemistry and green chemistry initiatives.

In the realm of pharmaceutical research, 4-chloro-3-nitro-N,N-dipropylbenzene-1-sulfonamide has been investigated for its potential as a precursor in the development of targeted therapies. Its structural features, such as the nitro group and sulfonamide moiety, are known to interact with biological targets, making it a candidate for further exploration in drug design. This aligns with the current trend of personalized medicine, where researchers seek compounds with specific functional groups to tailor treatments for individual patients.

From an industrial perspective, the compound's stability and solubility profile are key considerations. 4-chloro-3-nitro-N,N-dipropylbenzene-1-sulfonamide exhibits moderate solubility in organic solvents, which facilitates its use in various chemical reactions. Its stability under standard storage conditions also makes it a practical choice for long-term research projects. These attributes are particularly relevant in the context of process optimization and scale-up production, which are hot topics in the chemical industry today.

Environmental and safety aspects of CAS No. 368427-79-6 are also of interest to researchers and manufacturers. While the compound is not classified as hazardous under standard regulations, proper handling and disposal practices are recommended to minimize environmental impact. This reflects the broader industry focus on sustainable chemical practices and regulatory compliance, which are increasingly prioritized by stakeholders.

In summary, 4-chloro-3-nitro-N,N-dipropylbenzene-1-sulfonamide (CAS No. 368427-79-6) is a multifaceted compound with significant potential in scientific and industrial applications. Its unique chemical structure, combined with its functional versatility, positions it as a valuable asset in advancing research across multiple disciplines. As the demand for specialized organic intermediates continues to rise, this compound is likely to remain a focal point in both academic and commercial settings.